Faropenem Impurity Sodium Salt
CAS No.: 195716-77-9
Cat. No.: VC0194152
Molecular Formula: C12H14NO5S. Na
Molecular Weight: 284.31 22.99
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 195716-77-9 |
|---|---|
| Molecular Formula | C12H14NO5S. Na |
| Molecular Weight | 284.31 22.99 |
| Appearance | White to light brown powder |
Introduction
Chemical Properties and Structure
Chemical Identification
| Property | Value | Reference |
|---|---|---|
| CAS Number | 195716-77-9 | |
| Alternate CAS (free acid) | 106560-13-8 | |
| Molecular Formula | C₁₂H₁₄NO₅S·Na | |
| Molecular Weight | 307.30 g/mol | |
| Stereochemistry | Multiple chiral centers | |
| Purity (typical) | >95% |
The structure of this impurity contains the characteristic β-lactam ring fused with a thiazoline ring, which is typical of penem antibiotics. The specific stereochemistry at the chiral centers differentiates this impurity from the parent Faropenem compound and contributes to its distinct chemical properties.
Relation to Faropenem
Parent Compound Overview
Faropenem is an oral penem antibiotic with a broad spectrum of activity against various bacterial pathogens. The parent compound, Faropenem Sodium, exists in various hydrated forms, including Faropenem Sodium Salt Hemipentahydrate (C₁₂H₁₄NNaO₅S·5/2H₂O) with a molecular weight of 352.34 g/mol .
The parent compound has the following key properties:
| Property | Value | Reference |
|---|---|---|
| CAS Number (Sodium Salt) | 122547-49-3 | |
| Molecular Formula (Sodium Salt) | C₁₂H₁₄NNaO₅S | |
| Molecular Weight (Sodium Salt) | 307.30 g/mol | |
| Primary Use | Treatment of bacterial infections |
Formation and Significance
Faropenem Impurity Sodium Salt is structurally related to Faropenem but differs in stereochemical configuration. Such stereochemical variations can arise during synthesis, storage, or degradation of the parent compound. The epimeric nature of this impurity makes it particularly important in pharmaceutical quality control, as stereochemical purity is crucial for maintaining the therapeutic efficacy and safety profile of the drug.
The presence of this impurity in Faropenem formulations is significant for several reasons:
Analytical Methods and Detection
Reference Standards
Research Applications
Pharmaceutical Quality Control
Comparison with Other Faropenem Impurities
Structural and Chemical Comparison
Numerous impurities associated with Faropenem have been identified and characterized. The following table compares Faropenem Impurity Sodium Salt with several other documented Faropenem impurities:
Significance of Structural Diversity
The structural diversity among Faropenem impurities indicates various potential degradation pathways and synthetic by-products. Different impurities may have different implications for drug stability, efficacy, and safety. The specific stereochemistry of Faropenem Impurity Sodium Salt (as an epimer of Faropenem) makes it particularly important for understanding structure-activity relationships and quality control parameters.
Current Research and Development
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